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Compound of Interest

Compound Name: Formic acid-d2

Cat. No.: B032687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

precautions for formic acid-d2 (DCOOD), a deuterated form of formic acid. Understanding and

implementing these safety protocols is paramount for ensuring the well-being of laboratory

personnel and the integrity of research. This document summarizes key quantitative data,

outlines emergency procedures, and provides a logical workflow for safe handling.

Hazard Identification and Classification
Formic acid-d2 is classified as a hazardous chemical, presenting multiple risks. It is a

flammable liquid and vapor, harmful if swallowed, and toxic if inhaled. Furthermore, it causes

severe skin burns and eye damage and is corrosive to the respiratory tract. It is also identified

as a lachrymator, a substance that induces tearing.

GHS Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.
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H402: Harmful to aquatic life.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for formic acid-d2,

compiled from various safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula DCOOD

Molecular Weight 48.04 g/mol

CAS Number 920-42-3

Appearance Colorless liquid

Odor Pungent

Boiling Point 100.8 °C

Melting Point 8.2-8.4 °C

Flash Point 51 °C (123.8 °F) - closed cup

Density 1.22 g/cm³ at 20 °C

Vapor Pressure
43 hPa at 20 °C; 55 hPa at 25

°C

Water Solubility Miscible in any proportion

Table 2: Hazard and Safety Information
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Parameter Classification/Value Source(s)

Acute Oral Toxicity Category 4

Acute Inhalation Toxicity Category 3

Skin Corrosion/Irritation Category 1A / 1B

Serious Eye Damage/Irritation Category 1

Flammable Liquids Category 3

NFPA Ratings
Health: 3, Flammability: 2,

Instability: 1

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when working with formic acid-d2. The

following sections detail the necessary precautions for handling, storage, and emergency

situations.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling formic acid-d2.

Eye Protection: Tightly fitting safety goggles and a face shield are required.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.

Inspect gloves for integrity before each use.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Keep

away from open flames, hot surfaces, and sources of ignition. Use only non-sparking tools
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and take precautionary measures against static discharges. Do not eat, drink, or smoke in

work areas.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a

corrosives area. Keep away from incompatible materials such as strong oxidizing agents,

strong bases, and metals.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. If

breathing has stopped, provide

artificial respiration.

Immediately call a poison

center or doctor.

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of water or

shower for at least 15 minutes.

Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

physician or poison control

center immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).

Specific Hazards: The vapor is flammable and may form explosive mixtures with air. Vapors

are heavier than air and may travel to a source of ignition and flash back. Containers may
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explode when heated. Hazardous combustion products include carbon monoxide and carbon

dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment.

Contain the spill with inert absorbent material and collect it for disposal in a suitable, closed

container.

Do not let the product enter drains.

Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for the safe handling of formic
acid-d2.
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Formic Acid-d2 Safe Handling Workflow
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Supplement with

Safe Handling Procedures
(Dispensing, Transporting)

Wear during

Proper Storage
(Cool, Dry, Ventilated, Away from Incompatibles)

After use

Waste Disposal
(Follow Institutional Protocols)

Generate

First Aid

In case of exposure
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Caption: Logical workflow for the safe handling of formic acid-d2.

To cite this document: BenchChem. [Formic Acid-d2: A Comprehensive Technical Guide to
Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032687#formic-acid-d2-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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